Cas no 38201-61-5 (4-methyl-5-sulfanyl-8-thia-4,6-diazatricyclo[7.4.0.02,?]trideca-1(9),2(7),5-trien-3-one)

• Product Name: 4-methyl-5-sulfanyl-8-thia-4,6-diazatricyclo[7.4.0.02,?]trideca-1(9),2(7),5-trien-3-one
• CAS No: 38201-61-5
• MF: C₁₁H₁₂N₂OS₂
• MW: 252.355779647827
• CID: 317025
• Update Time: 2025-05-19

4-methyl-5-sulfanyl-8-thia-4,6-diazatricyclo[7.4.0.02,?]trideca-1(9),2(7),5-trien-3-one Chemical and Physical Properties

Names and Identifiers

• [1]Benzothieno[2,3-d]pyrimidin-4(1H)-one,2,3,5,6,7,8-hexahydro-3-methyl-2-thioxo-
• 2-MERCAPTO-3-METHYL-5,6,7,8-TETRAHYDRO-3H-BENZO[4,5]THIENO[2,3-D]PYRIMIDIN-4-ONE
• 3-methyl-2-sulfanylidene-5,6,7,8-tetrahydro-1H-[1]benzothiolo[2,3-d]pyrimidin-4-one
• [1]Benzothieno[2,3-d]pyrimidin-4(3H)-one, 5,6,7,8-tetrahydro-2-mercapto-3-methyl-
• 3-Methyl-2-sulfanyl-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one
• 3-Methyl-2-thioxo-2,3,5,6,7,8-hexahydro[1]benzothieno[2,3-d]pyrimidin-4(1H)-one
• 4-methyl-5-sulfanyl-8-thia-4,6-diazatricyclo[7.4.0.02,?]trideca-1(9),2(7),5-trien-3-one

• Inchi： 1S/C11H12N2OS2/c1-13-10(14)8-6-4-2-3-5-7(6)16-9(8)12-11(13)15/h2-5H2,1H3,(H,12,15)
• InChI Key： PFSZMGIUBHSQKS-UHFFFAOYSA-N
• SMILES： S1C2=C(C(N(C)C(N2)=S)=O)C2=C1CCCC2

Computed Properties

• Exact Mass: 252.03926
• Monoisotopic Mass: 252.039
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.46
• Boiling Point: 448.3°C at 760 mmHg
• Flash Point: 224.9°C
• Refractive Index: 1.716
• PSA: 32.34

Additional information on 4-methyl-5-sulfanyl-8-thia-4,6-diazatricyclo[7.4.0.02,?]trideca-1(9),2(7),5-trien-3-one

Introduction to 4-methyl-5-sulfanyl-8-thia-4,6-diazatricyclo[7.4.0.0^2,?]trideca-1(9),2(7),5-trien-3-one (CAS No. 38201-61-5)

4-methyl-5-sulfanyl-8-thia-4,6-diazatricyclo[7.4.0.0^2,?]trideca-1(9),2(7),5-trien-3-one, also known by its CAS number 38201-61-5, is a complex organic compound with a unique tricyclic structure and a diverse array of functional groups. This compound has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its potential therapeutic applications and intriguing biological activities.

The molecular structure of 4-methyl-5-sulfanyl-8-thia-4,6-diazatricyclo[7.4.0.0^2,?]trideca-1(9),2(7),5-trien-3-one is characterized by a tricyclic framework that includes a thioether group, a ketone moiety, and multiple nitrogen atoms. The presence of these functional groups imparts the molecule with a high degree of chemical reactivity and structural flexibility, which are crucial for its biological interactions and potential pharmacological effects.

Recent studies have explored the biological activities of 4-methyl-5-sulfanyl-8-thia-4,6-diazatricyclo[7.4.0.0^2,?]trideca-1(9),2(7),5-trien-3-one. One notable area of research is its anti-inflammatory properties. In vitro assays have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in human macrophages. This suggests that it may have potential applications in the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory effects, 4-methyl-5-sulfanyl-8-thia-4,6-diazatricyclo[7.4.0.0^2,?]trideca-1(9),2(7),5-trien-3-one has also shown promising antitumor activity. Preclinical studies have indicated that it can induce apoptosis in various cancer cell lines, including those derived from breast cancer and colon cancer. The mechanism of action appears to involve the modulation of key signaling pathways such as the PI3K/AKT and MAPK pathways, which are frequently dysregulated in cancer cells.

The pharmacokinetic properties of 4-methyl-5-sulfanyl-8-thia-4,6-diazatricyclo[7.4.0.0^2,?]trideca-1(9),2(7),5-trien-3-one have also been investigated to assess its suitability for therapeutic use. Studies in animal models have shown that it exhibits good oral bioavailability and a favorable distribution profile, with significant accumulation in target tissues such as the liver and tumor sites. These properties are essential for ensuring that the compound reaches its intended site of action at therapeutic concentrations.

To further understand the molecular mechanisms underlying the biological activities of 4-methyl-5-sulfanyl-8-thia-4,6-diazatricyclo[7.4.0.0^2,?]trideca-1(9),2(7),5-trien-3-one, researchers have employed a variety of techniques including molecular docking studies and gene expression analysis. These studies have revealed that the compound can interact with multiple protein targets involved in inflammation and cancer progression, such as COX enzymes and Bcl-2 family proteins.

The development of 4-methyl-5-sulfanyl-8-thia-4,6-diazatricyclo[7.4.0.0^2,?]trideca-1(9),2(7),5-trien-3-one as a therapeutic agent is currently in the preclinical stage, with ongoing efforts to optimize its chemical structure for improved efficacy and safety profiles. Synthetic chemistry approaches are being employed to generate analogs with enhanced pharmacological properties, such as increased potency and reduced toxicity.

In conclusion, 4-methyl-5-sulfanyl-8-thia-4,6-diazatricyclo[7.4.0.0^2,?]trideca-1(9),2(7),5-trien-3-one (CAS No. 38201-61-5) represents a promising lead compound in the development of new therapies for inflammatory diseases and cancer. Its unique chemical structure and multifaceted biological activities make it an attractive target for further research and development in the pharmaceutical industry.